3-Methoxy-2,7-naphthyridine

• IUPAC Name: 3-methoxy-2,7-naphthyridine
• InChI: InChI=1S/C9H8N2O/c1-12-9-4-7-2-3-10-5-8(7)6-11-9/h2-6H,1H3
• InChI Key: UAMREVYOGWZBKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C2C=NC=CC2=C1
• Molecular Formula: C9H8N2O
• DSSTOX Substance ID: DTXSID40731144
• Molecular Weight: 160.17 g/mol
• CAS RN: 893566-84-2

Description

Chemical Reactions Analysis

The reactivity of 1,5-naphthyridine derivatives with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes has been studied.

Physical And Chemical Properties Analysis

3-Methoxy-2,7-naphthyridine is a solid at room temperature. It has a molecular weight of 160.18 g/mol. The compound should be stored in a refrigerator.

Scientific Research Applications

Medicinal Chemistry

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Synthesis and Reactivity

The synthesis and reactivity of naphthyridine derivatives, including 3-Methoxy-2,7-naphthyridine, have been studied extensively. .

Formation of Metal Complexes

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Anticancer Properties

Naphthyridines have been studied for their anticancer properties. .

Anti-Human Immunodeficiency Virus (HIV) Properties

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Antimicrobial Properties

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Analgesic and Anti-inflammatory Properties

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Antioxidant Properties

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Safety and Hazards

3-Methoxy-2,7-naphthyridine has a GHS07 signal word warning. The hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.

Future Directions

Naphthyridines, including 3-Methoxy-2,7-naphthyridine, have a broad spectrum of biological activities and are of significant importance in the field of medicinal chemistry. Their wide range of activity makes them a fascinating object of research with prospects for use in therapeutic purposes. The development of methods for the synthesis of naphthyridines has been of considerable interest to the synthetic community.

Synthesis routes and methods I

Procedure details

Preferably the 1,2,3,4-tetrahydro-2,7-naphthyridine intermediate (VIIb) can be synthesised as shown in Schemes 3 and 4. In Route B, commercially available 6-methoxynicotinaldehyde is treated successively with the lithium salt of N,N,N′-trimethylethylenediamine, then n-BuLi in hexanes and finally iodine to afford the 4-iodo-6-methoxynicotinaldehyde (cf. Tetrahedron Lett. 1993, 34(39), 6173-6176). The iodo compound is coupled with trimethylsilylacetylene under usual Sonagashira-Hagihara conditions (Synthesis 1980, 627-630) and the resulting 6-methoxy-4-[(trimethylsilyl)ethynyl]nicotinaldehyde is condensed with ammonium hydroxide in ethanol to give 3-methoxy-2,7-naphthyridine (Synthesis 1999, 2, 306-311). Regioselective catalytical reduction (cf. Eur. J. Med. Chem. Ther. 1996, 31(11), 875-888) affords 6-methoxy-1,2,3,4-tetrahydro-2,7-naphthyridine. Demethylation and N-protection with BOC-anhydride and finally treatment of the resulting tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate with triflic anhydride in a two-phase system gives (VIIb).

Synthesis routes and methods II

Procedure details

6-Methoxy-4-[(trimethylsilyl)ethynyl]nicotinaldehyde (0.25 g, 1.1 mmol) and 7M ammonia in MeOH (5 mL) were stirred in a sealed vial at 80° C. overnight. The solution was concentrated, taken up in saturated sodium carbonate and extracted with ether. The organic phase was dried, filtered and concentrated to give 0.20 g of the title product.